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Compound of Interest

Compound Name: Propargyl-PEG-amine

Cat. No.: B610213 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for the handling of Propargyl-PEG-amine. The information is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

use of this compound in a laboratory setting.

Emergency Contact Information:

In case of fire: Use carbon dioxide, dry chemical powder, or appropriate foam.

In case of spill: Absorb with an inert material (e.g., sand, diatomite) and place in a suitable

container for disposal.[1] Decontaminate the affected area.

In case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

[2]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse.[1][2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Consult a physician.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Physicochemical and Safety Data
While a specific Safety Data Sheet (SDS) with detailed toxicological information for every

Propargyl-PEG-amine variant is not always available, a conservative approach based on

structurally similar compounds is recommended.[3] The following table summarizes key data

for representative Propargyl-PEG compounds.

Property
Propargyl-PEG4-
amine[4]

Propargyl-PEG10-
amine[3]

Propargylamine[5]

Molecular Formula C11H21NO4 C23H45NO10 C3H5N

Molecular Weight 231.3 g/mol 495.6 g/mol 55.08 g/mol

Appearance Not specified Liquid Colorless liquid

Purity >98% >95% or >96% Not specified

CAS Number 1013921-36-2 2112737-25-2 2450-71-7

Storage Temperature -20°C Not specified Not specified

Solubility
Water, DMSO, DCM,

DMF
Not specified Not specified

GHS Classification
Not classified as a

hazard

Not classified as a

hazard

Flammable liquids

(Category 2), Acute

toxicity, Oral

(Category 4), Acute

toxicity, Dermal

(Category 2), Skin

corrosion (Category

1B), Serious eye

damage (Category 1)

[5]

Personal Protective Equipment (PPE)
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The following PPE must be worn at all times when handling Propargyl-PEG-amine to minimize

exposure risk.

PPE Type Specification

Eye/Face Protection Safety goggles with side-shields.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[1]

Body Protection
Laboratory coat. For larger quantities or risk of

splashing, consider impervious clothing.

Respiratory Protection

If aerosols or dusts are generated, a suitable

respirator may be necessary. Use only in a

chemical fume hood.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to standard laboratory safety protocols is paramount.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Handling the Compound:

Wear the appropriate Personal Protective Equipment (PPE) as detailed above.

Avoid inhalation of any vapors or dust.[2]

Avoid contact with skin and eyes.

Hygiene Practices:
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Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in laboratory areas.[1]

Remove contaminated clothing and wash it before reuse.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

The recommended storage temperature is often -20°C.[1][4]

Avoid direct sunlight.[1]

Keep away from oxidizing agents and strong acids/alkalis.[1]

Disposal Plan
Dispose of waste in accordance with local, state, and federal regulations.

Waste Collection:

Collect waste Propargyl-PEG-amine and any contaminated materials (e.g., absorbent

materials from spills, used PPE) in a suitable, labeled, and tightly closed container.

Disposal Route:

Contact a licensed professional waste disposal service to dispose of this material.

Do not allow the product to enter drains.

Experimental Workflow: Safe Handling of Propargyl-
PEG-amine
The following diagram outlines the key steps for the safe handling of Propargyl-PEG-amine in

a research setting.
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Caption: A flowchart illustrating the key steps for the safe handling of Propargyl-PEG-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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